Cas no 53485-06-6 (N-cyclopentyl-N-methylpropane-1,3-diamine)

N-Cyclopentyl-N-methylpropane-1,3-diamine is a versatile diamine compound featuring a cyclopentyl and methyl substitution on the nitrogen center, coupled with a three-carbon aliphatic spacer. Its structure offers balanced steric and electronic properties, making it useful as a ligand in coordination chemistry or as an intermediate in organic synthesis. The cyclopentyl group enhances lipophilicity, while the methyl substitution moderates basicity, allowing for tunable reactivity. The 1,3-diamine backbone provides chelating capability, suitable for metal complexation in catalytic applications. This compound is particularly valued for its stability and potential in asymmetric synthesis or polymer chemistry. Proper handling under inert conditions is recommended due to its amine reactivity.
N-cyclopentyl-N-methylpropane-1,3-diamine structure
53485-06-6 structure
Product Name:N-cyclopentyl-N-methylpropane-1,3-diamine
CAS No:53485-06-6
MF:C9H20N2
MW:156.268502235413
CID:1079682
PubChem ID:25775408
Update Time:2025-10-19

N-cyclopentyl-N-methylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • N1-Cyclopentyl-N1-methylpropane-1,3-diamine
    • N*1*-Cyclopentyl-N*1*-methyl-propane-1,3-diamine
    • N'-cyclopentyl-N'-methylpropane-1,3-diamine
    • N-CYCLOPENTYL-N-METHYLPROPANE-1,3-DIAMINE
    • N-cyclopentyl-N-methylpropane-1,3-diamine(SALTDATA: FREE)
    • N-Cyclopentyl-N-methyl-propandiyldiamin
    • N-cyclopentyl-N-methyl-propanediyldiamine
    • A914472
    • N-(3-aminopropyl)-N-methylcyclopentanamine
    • N(1)-Cyclopentyl-N(1)-methyl-1,3-propanediamine, AldrichCPR
    • DTXSID30649749
    • AKOS000208752
    • CS-0322966
    • BS-38119
    • 53485-06-6
    • N~1~-Cyclopentyl-N~1~-methylpropane-1,3-diamine
    • N1-Cyclopentyl-N1-methyl-propane-1,3-diamine
    • MFCD09055329
    • N-cyclopentyl-N-methylpropane-1,3-diamine
    • MDL： MFCD09055329
    • Inchi： 1S/C9H20N2/c1-11(8-4-7-10)9-5-2-3-6-9/h9H,2-8,10H2,1H3
    • InChI Key： UZUGLJYLQAJFML-UHFFFAOYSA-N
    • SMILES： N(C)(CCCN)C1CCCC1

Computed Properties

  • Exact Mass: 156.16300
  • Monoisotopic Mass: 156.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.26000
  • LogP: 1.90990

N-cyclopentyl-N-methylpropane-1,3-diamine Security Information

  • HazardClass：IRRITANT

N-cyclopentyl-N-methylpropane-1,3-diamine Customs Data

  • HS CODE：2921300090
  • Customs Data：

    China Customs Code:

    2921300090

    Overview:

    2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

N-cyclopentyl-N-methylpropane-1,3-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A619885-50mg
N-cyclopentyl-N-methylpropane-1,3-diamine
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 $ 50.00 2022-06-07
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Fluorochem
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Fluorochem
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Chemenu
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Chemenu
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eNovation Chemicals LLC
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